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For researchers engaged in rat immunology studies, the selection of appropriate antibodies is
paramount for generating robust and reproducible data. The monoclonal antibody OX-34, a
mouse anti-rat CD2 antibody, has been a longstanding tool for identifying and modulating T-cell
responses. This guide provides a comprehensive overview of OX-34, its applications, and a
comparison with alternative approaches, supported by experimental data and detailed
protocols to aid researchers in making informed decisions for their study designs.

OX-34: Targeting the Rat CD2 Co-stimulatory
Molecule

OX-34 is a mouse IgG2a monoclonal antibody that specifically recognizes the CD2 antigen on
rat thymocytes and peripheral T-cells.[1][2][3] CD2 is a 50-54 kDa glycoprotein that plays a
crucial role in T-cell activation and adhesion by binding to its ligand, CD58 (LFA-3).[4] The
interaction between CD2 and its ligand provides a co-stimulatory signal, which is essential for
full T-cell activation. By targeting CD2, the OX-34 antibody can be utilized for both the
identification and the functional manipulation of T-cell populations in rats.
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Comparative Analysis of OX-34 and Alternatives

The primary applications of OX-34 in rat immunology are the identification of T-cells via flow
cytometry and the in vivo depletion of T-cells to study their role in immune responses. This
section compares OX-34 with other reagents and methods used for these purposes.

T-Cell Identification: Flow Cytometry

OX-34 is widely used as a pan-T-cell marker in rats for flow cytometry.[5] However, a multi-

color panel approach is often necessary for more detailed immunophenotyping.

Table 1: Comparison of Antibodies for Rat T-Cell Identification by Flow Cytometry
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In Vivo T-Cell Depletion

OX-34 has been effectively used to deplete T-cells in vivo, particularly in models of

autoimmune disease such as adjuvant-induced arthritis.[6][7] The lgG2a isotype of OX-34 is

thought to mediate depletion through antibody-dependent cell-mediated cytotoxicity (ADCC)

and/or complement-dependent cytotoxicity (CDC).

Table 2: Comparison of Antibodies for In Vivo T-Cell Depletion in Rats

Ke
Antibody Depletion Reported & . .
Target ) L Consideration
Clone Efficacy Applications
s
Effective in _ _ Can deplete both
) Adjuvant-induced
0X-34 CD2 depleting CD4+ N CD4+ and CD8+
arthritis[6][7]
T-cells[6][7] T-cells.
Highly effective Specific for
) ) Allograft
OX-38 CD4 in depleting o CDA4+ T-cell
rejection[8] ]
CD4+ T-cells[8] depletion.
o Not as widely B
Effective in Specific for
) reported for
OX-8 CD8a depleting CD8+ ) CD8+ T-cell
depletion as OX- )
T-cells depletion.
34 and OX-38.
Depletes NK Various -~
o ] ) Not specific to T-
Anti-asialo GM1 Asialo GM1 cells and a immunology I
cells.

subset of T-cells models

Experimental Protocols

Detailed methodologies are crucial for the successful application of OX-34 in research. Below

are representative protocols for flow cytometry and in vivo T-cell depletion.

Protocol 1: Flow Cytometry Staining of Rat Splenocytes

using OX-34

Objective: To identify the percentage of T-cells in a rat spleen cell suspension.
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Materials:

Spleen from a rat

RPMI-1640 medium

Fetal Bovine Serum (FBS)

ACK lysis buffer (for red blood cell lysis)

Phosphate Buffered Saline (PBS)

Anti-Rat CD2 (clone OX-34), FITC conjugated (or other fluorochrome)[3]
Isotype control antibody (Mouse IgG2a, FITC conjugated)

Flow cytometer

Procedure:

Prepare a single-cell suspension of splenocytes by mechanically dissociating the spleen in
RPMI-1640 with 2% FBS.

Lyse red blood cells using ACK lysis buffer for 5 minutes at room temperature.
Wash the cells twice with PBS containing 2% FBS.

Resuspend the cells to a concentration of 1 x 1077 cells/mL in PBS with 2% FBS.
Aliquot 100 pL of the cell suspension (1 x 1076 cells) into flow cytometry tubes.

Add the OX-34-FITC antibody at the manufacturer's recommended concentration (e.g., 0.5
pg per million cells).[9]

In a separate tube, add the isotype control antibody at the same concentration.
Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with PBS containing 2% FBS.
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» Resuspend the cells in 500 pL of PBS for analysis on a flow cytometer.

o Gate on the lymphocyte population based on forward and side scatter properties and
analyze the FITC signal to determine the percentage of CD2+ T-cells.[10]

Protocol 2: In Vivo T-Cell Depletion in a Rat Model of
Adjuvant Arthritis

Objective: To deplete T-cells in vivo to study their role in the pathogenesis of adjuvant-induced
arthritis.

Materials:

e Lewis rats

Complete Freund's Adjuvant (CFA)

Anti-Rat CD2 (clone OX-34), purified[6]

Control monoclonal antibody (isotype matched)

Sterile PBS
Procedure:
¢ Induce adjuvant arthritis in Lewis rats by intradermal injection of CFA at the base of the talil.

e On specified days post-adjuvant injection (e.g., starting on day 12 when arthritis is
established), administer OX-34 antibody intraperitoneally. A typical dosing regimen is 2 mg
on the first day, followed by 1 mg on the next two consecutive days.[6]

o Administer an isotype-matched control antibody to a separate group of rats using the same
dosing regimen.

¢ Monitor the rats for clinical signs of arthritis (e.g., paw swelling, arthritis score).

o At the end of the experiment, collect blood and lymphoid tissues to confirm T-cell depletion
by flow cytometry (using a non-competing anti-T-cell antibody if necessary).
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Visualizing Experimental Workflows and Signaling
Pathways

Diagrams generated using Graphviz can help to clarify complex experimental processes and
biological pathways.

T-Cell Identification and Sorting Workflow

Sample Preparation Antibody Staining Flow Cytometry Output

Acquire on Gate on Analyze FITC
Flow Cytometer Lymphocytes Signal

Click to download full resolution via product page

Caption: Workflow for identifying rat T-cells using OX-34 and flow cytometry.

CD2 Signaling Pathway in T-Cell Activation
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Caption: Simplified CD2 co-stimulatory signaling pathway in T-cell activation.
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Conclusion

The OX-34 antibody remains a valuable and well-validated tool for researchers studying the rat
iImmune system. Its specificity for the CD2 antigen allows for the reliable identification of T-cells
in various applications, most notably flow cytometry. Furthermore, its ability to deplete T-cells in
vivo provides a powerful method for investigating the functional role of these cells in health and
disease. While other antibodies are available for more specific T-cell subset identification and
depletion, OX-34 offers a robust and versatile option for broader T-cell targeting. The choice
between OX-34 and alternative reagents will ultimately depend on the specific research
guestion and the level of detail required in the immunological analysis. This guide provides the
necessary information for researchers to make an informed decision and to design and execute
their experiments with confidence.

Need Custom Synthesis?
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immunology-studies-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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